Cas no 140400-40-4 (Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-)
140400-40-4 structure
Product Name:Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-
CAS No:140400-40-4
MF:C13H18O2S
MW:238.345822811127
CID:1291623
Update Time:2024-08-04
Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl-
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- Inchi: 1S/C13H18O2S/c1-4-10-5-7-11(8-6-10)16-12(9(2)3)13(14)15/h5-9,12H,4H2,1-3H3,(H,14,15)
- InChI Key: LCNKUNVVOQSBRE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(SC1=CC=C(CC)C=C1)C(C)C
Computed Properties
- Exact Mass: 238.10284
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 366.0±35.0 °C(Predicted)
- PSA: 37.3
- pka: 3.68±0.10(Predicted)
Butanoic acid, 2-[(4-ethylphenyl)thio]-3-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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